Cas no 50636-02-7 (2,1,3-Benzothiadiazole,5-chloro-6-methyl-)

• Product Name: 2,1,3-Benzothiadiazole,5-chloro-6-methyl-
• CAS No: 50636-02-7
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 366237
• PubChem ID: 2781340
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole,5-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole,5-chloro-6-methyl-
• 5-CHLORO-6-METHYL-2,1,3-BENZOTHIADIAZOLE
• 5-Chlor-6-methyl-2,1,3-benzothiadiazol
• 5-Chlor-6-methylbenzo-2,1,3-thiadiazol
• 5-chloro-6-methyl-benzo[1,2,5]thiadiazole
• HMS558E17
• DTXSID80381788
• SCHEMBL8807216
• 50636-02-7
• CCG-40745
• SR-01000630867-1
• FT-0620304
• Maybridge1_005913
• 5-Chloro-6-methylbenzo[c][1,2,5]thiadiazole

• Inchi： 1S/C7H5ClN2S/c1-4-2-6-7(3-5(4)8)10-11-9-6/h2-3H,1H3
• InChI Key： SCSWOYWPHUQGKL-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C=C1C)=NSN=2

Computed Properties

• Exact Mass: 183.98600
• Monoisotopic Mass: 183.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.445
• Melting Point: 85 °C
• Boiling Point: 266.9°C at 760 mmHg
• Flash Point: 115.2°C
• Refractive Index: 1.682
• PSA: 54.02000
• LogP: 2.65310

2,1,3-Benzothiadiazole,5-chloro-6-methyl- Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles